Cas no 79984-74-0 (3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one)

79984-74-0 structure
Product name:3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one
3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,3-[3-[4-(diethylamino)phenyl]-1-oxo-2-propenyl]-
- F6548-3334
- 3-[(E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]chromen-2-one
- AKOS001574690
- 79984-74-0
- 3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one
- (E)-3-(3-(4-(diethylamino)phenyl)acryloyl)-2H-chromen-2-one
- 3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one
-
- Inchi: InChI=1S/C22H21NO3/c1-3-23(4-2)18-12-9-16(10-13-18)11-14-20(24)19-15-17-7-5-6-8-21(17)26-22(19)25/h5-15H,3-4H2,1-2H3/b14-11+
- InChI Key: WHBQXAOYJYWNSN-SDNWHVSQSA-N
- SMILES: CCN(CC)C1=CC=C(C=C1)C=CC(=O)C2=CC3=CC=CC=C3OC2=O
Computed Properties
- Exact Mass: 347.15214353g/mol
- Monoisotopic Mass: 347.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 46.6Ų
3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6548-3334-5mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-30mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-5μmol |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-1mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-15mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-25mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-20mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-2mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-3mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6548-3334-10mg |
3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one |
79984-74-0 | 10mg |
$79.0 | 2023-09-08 |
3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one Related Literature
-
Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
-
Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
79984-74-0 (3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one) Related Products
- 2172475-75-9(5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic acid)
- 1696748-79-4(1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-2-amine)
- 1804212-71-2(Methyl 2-(2-carboxyethyl)-5-(chloromethyl)benzoate)
- 923789-06-4(4-(Furan-2-ylmethyl)-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol)
- 2167976-74-9(methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate)
- 1156804-41-9(6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one)
- 2138304-86-4(tert-butyl N-[1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate)
- 1132940-55-6(1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene)
- 287476-16-8(Tetra-n-propylammonium-15N Bromide)
- 898437-33-7(3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk
